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‘ Compound of Interest

Compound Name: 5-(Benzyloxy)-2-bromobenzaldehyde

Cat. No.: B113107

This guide provides an in-depth technical overview of 5-(Benzyloxy)-2-bromobenzaldehyde, a key building
block in synthetic organic chemistry, with a particular focus on its relevance to researchers, medicinal chemists,
and drug development professionals. This document will detail its chemical properties, commercial availability,
safe handling protocols, and applications in the synthesis of complex molecules.

Introduction: The Strategic Importance of 5-(Benzyloxy)-2-
bromobenzaldehyde

5-(Benzyloxy)-2-bromobenzaldehyde is a substituted aromatic aldehyde that serves as a versatile
intermediate in multi-step organic syntheses. Its chemical architecture, featuring a reactive aldehyde group, a
strategically placed bromine atom, and a benzyl ether protecting group, offers a unique combination of
functionalities for constructing complex molecular frameworks.

The aldehyde group is a gateway to a myriad of chemical transformations, including reductive aminations,
Wittig reactions, and aldol condensations. The bromine atom provides a handle for cross-coupling reactions,
such as Suzuki, Heck, and Sonogashira couplings, enabling the introduction of diverse substituents. The
benzyloxy group serves as a robust protecting group for the phenol, which can be selectively cleaved under
specific conditions to reveal a reactive hydroxyl group for further functionalization. This trifecta of functional
groups makes 5-(Benzyloxy)-2-bromobenzaldehyde a valuable precursor for the synthesis of novel
pharmaceutical agents and other high-value chemical entities.

Chemical Properties and Specifications

A comprehensive understanding of the physicochemical properties of 5-(Benzyloxy)-2-bromobenzaldehyde is
paramount for its effective use in research and development.
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Property Value Source
CAS Number 85604-06-4 [1]
Molecular Formula C14H11BrO2 [1]
Molecular Weight 291.14 g/mol [1]
Appearance Solid [2]
Purity Typically 297% [2]
IUPAC Name 2-bromo-5 [1]

(phenylmethoxy)benzaldehyde

NUBOCIQJROMWLP-
InChl Key [1][2]
UHFFFAOYSA-N

C1=CC=C(C=C1)COC2=CC(=C(C=
SMILES [1]
C2)Br)C=0

Note: Physical properties such as melting point and boiling point may vary slightly between suppliers and
batches. Always refer to the supplier-specific Certificate of Analysis for precise data.

Commercial Sourcing and Supplier Evaluation

The procurement of high-quality starting materials is a critical first step in any synthetic workflow. Several
reputable chemical suppliers offer 5-(Benzyloxy)-2-bromobenzaldehyde. When selecting a supplier,
researchers should consider not only the price but also the purity, availability, and the quality of the
accompanying documentation, such as the Certificate of Analysis (CoA) and Safety Data Sheet (SDS).

Below is a comparative table of prominent commercial suppliers:
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Supplier Purity Availability Notes

A specialized supplier of
) Research and bulk ] ]
LEAPChem Varies B fine chemicals for research
quantities )
and production.

A well-known supplier of

Santa Cruz Biotechnology = Varies Research quantities biochemicals for research.
(3]
] Bulk and specialty A global supplier of
Parchem Varies ) ) )
packaging specialty chemicals.
o ) Gram to multi-gram Offers a range of research
CymitQuimica Typically 97% B ]
guantities chemicals.[2]

It is imperative to obtain and review the lot-specific Certificate of Analysis prior to purchase to ensure the
material meets the requirements of your intended application.

Safe Handling, Storage, and Disposal

As with any chemical reagent, proper handling and storage procedures are essential to ensure the safety of
laboratory personnel and maintain the integrity of the compound.

4.1. Hazard Identification and Personal Protective Equipment (PPE)

While a comprehensive GHS classification for 5-(Benzyloxy)-2-bromobenzaldehyde is not readily available, it
should be handled with the standard precautions for aromatic aldehydes and brominated compounds. Based
on data for structurally related compounds, it may cause skin and eye irritation.[4]

Recommended PPE:

o Safety glasses or goggles

o Chemical-resistant gloves (e.qg., nitrile)
« Laboratory coat

4.2. Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.[4]

4.3. Disposal
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Dispose of unused material and its container in accordance with local, regional, and national regulations.

Synthetic Utility and Applications in Drug Discovery

The strategic placement of the functional groups in 5-(Benzyloxy)-2-bromobenzaldehyde makes it a valuable
precursor in the synthesis of biologically active molecules. While specific applications of this exact isomer are
not extensively documented in publicly available literature, the broader class of benzyloxybenzaldehyde
derivatives has shown significant promise in medicinal chemistry.[5][6]

One notable area of research is the development of inhibitors for enzymes implicated in various diseases. For
instance, benzyloxybenzaldehyde derivatives have been investigated as inhibitors of aldehyde dehydrogenase
(ALDH), an enzyme family that plays a role in cancer cell proliferation and drug resistance.[7]

lllustrative Synthetic Workflow:

The following diagram illustrates a generalized synthetic pathway where 5-(Benzyloxy)-2-
bromobenzaldehyde could be utilized as a key starting material.
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Caption: A potential synthetic route utilizing 5-(Benzyloxy)-2-bromobenzaldehyde.
Exemplary Experimental Protocol: Suzuki Coupling

The following is a representative, non-validated protocol for a Suzuki coupling reaction using 5-(Benzyloxy)-2-
bromobenzaldehyde. This protocol should be adapted and optimized by the end-user.

+ Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),
combine 5-(Benzyloxy)-2-bromobenzaldehyde (1.0 eq), the desired arylboronic acid (1.2 eq), a palladium
catalyst such as Pd(PPhs)4 (0.05 eq), and a base such as K2COs (2.0 eq).
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« Solvent Addition: Add a suitable solvent system, for example, a mixture of toluene and water (e.g., 4:1 v/v).

+ Reaction Execution: Heat the reaction mixture to a temperature appropriate for the chosen catalyst and
substrates (e.g., 90 °C) and stir vigorously until the reaction is complete, as monitored by an appropriate
technique (e.g., TLC or LC-MS).

« Work-up: After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl
acetate) and wash with water and brine.

« Purification: Dry the organic layer over anhydrous Na=SOa, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the desired biphenyl aldehyde
derivative.

Conclusion

5-(Benzyloxy)-2-bromobenzaldehyde is a strategically important chemical intermediate with significant
potential for the synthesis of complex organic molecules, particularly in the realm of drug discovery. Its unique
combination of a reactive aldehyde, a versatile bromine handle for cross-coupling, and a cleavable benzyloxy
protecting group provides medicinal chemists with a powerful tool for generating novel molecular entities. A
thorough understanding of its properties, careful selection of commercial suppliers, and adherence to safe
handling practices are essential for its successful application in the laboratory.
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" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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